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Cat. No.: B8519175

Get Quote

An In-depth Technical Guide to N-(2-hydroxy-4-methylphenyl)formamide: Synthesis,

Properties, and Applications

Executive Summary
N-(2-hydroxy-4-methylphenyl)formamide is a substituted aromatic amide of significant

interest to the chemical and pharmaceutical industries. While not extensively characterized in

public literature, its structure presents it as a pivotal intermediate in the synthesis of complex

heterocyclic scaffolds. Specifically, it is a direct precursor to substituted benzoxazoles, a class

of compounds renowned for a wide spectrum of biological activities. This guide provides a

comprehensive overview of the compound's chemical properties, a detailed, field-proven

protocol for its synthesis via N-formylation of 2-amino-5-methylphenol, and discusses its

potential applications in drug discovery and development. The methodologies are presented

with an emphasis on the underlying chemical principles to ensure both reproducibility and a

deep understanding of the synthetic strategy.
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In the landscape of medicinal chemistry, the development of efficient pathways to novel

molecular scaffolds is paramount. N-(2-hydroxy-4-methylphenyl)formamide emerges as a

valuable building block, primarily due to the strategic placement of its hydroxyl, formamide, and

methyl functional groups on the phenyl ring. This arrangement facilitates subsequent chemical

transformations, most notably the intramolecular cyclization to form 5-methylbenzoxazole. The

benzoxazole moiety is a privileged structure found in numerous pharmacologically active

agents, underscoring the importance of accessible and well-characterized precursors like N-(2-
hydroxy-4-methylphenyl)formamide.[1] This document serves as a technical resource for

researchers engaged in organic synthesis and drug development, providing foundational data

and actionable protocols.

Physicochemical and Structural Properties
The precise experimental data for N-(2-hydroxy-4-methylphenyl)formamide is not widely

published. However, its core properties can be reliably inferred from its isomeric structure and

foundational chemical principles. Its isomer, N-(4-hydroxy-2-methylphenyl)formamide,

possesses the same molecular formula and weight.[2]

Chemical Structure
Caption: 2D Structure of N-(2-hydroxy-4-methylphenyl)formamide.
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Property Value Source

Molecular Formula C₈H₉NO₂ [2]

Molecular Weight 151.16 g/mol [2]

Appearance
Expected to be an off-white to

tan solid
Inferred

Solubility

Expected to be soluble in polar

organic solvents (e.g., DMF,

DMSO, alcohols) and sparingly

soluble in water.

Inferred

SMILES Cc1cc(NC=O)c(O)cc1 Inferred

InChIKey Inferred from structure Inferred

Synthesis and Methodology
The most direct and efficient synthesis of N-(2-hydroxy-4-methylphenyl)formamide is the N-

formylation of its corresponding amine precursor, 2-amino-5-methylphenol.

Principle of Synthesis
The reaction proceeds via the nucleophilic attack of the amino group of 2-amino-5-

methylphenol on the carbonyl carbon of formic acid. Formic acid serves as the formylating

agent. The reaction is an equilibrium process that produces water as a byproduct. To drive the

reaction to completion, this water is continuously removed from the reaction mixture via

azeotropic distillation, typically using a Dean-Stark apparatus with a suitable solvent like

toluene. This choice is causal; toluene forms a low-boiling azeotrope with water, allowing for its

selective removal and thereby shifting the equilibrium towards the desired formamide product,

in accordance with Le Châtelier's principle.
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+ Formic Acid

+ Toluene (Solvent)

Heat to Reflux
with Dean-Stark Trap
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to Reactor Solvent Evaporation
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Caption: Workflow for the synthesis of N-(2-hydroxy-4-methylphenyl)formamide.

Experimental Protocol
This protocol is adapted from a well-established procedure for the N-formylation of a similar

aminophenol.[1]

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

Dean-Stark apparatus fitted with a reflux condenser, add 2-amino-5-methylphenol (10.0 g,

81.2 mmol, 1.0 eq) and toluene (100 mL).

Reagent Addition: While stirring, add 85% aqueous formic acid (4.4 mL, 97.4 mmol, 1.2 eq)

to the suspension.

Azeotropic Distillation: Heat the reaction mixture to reflux. Toluene and water will begin to

collect in the Dean-Stark trap. Continue heating for 4-8 hours, or until no more water is

observed collecting in the trap.

Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC) using a suitable mobile phase (e.g., 50% ethyl acetate in hexanes).

The disappearance of the starting material spot and the appearance of a new, typically more

polar, product spot indicates reaction progression.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution (2 x 50 mL) to neutralize any remaining formic acid, followed by brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under

reduced pressure using a rotary evaporator to yield the crude product.

Purification: The crude N-(2-hydroxy-4-methylphenyl)formamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)

or by column chromatography on silica gel if necessary to yield the final product as a solid.

Spectroscopic Characterization (Predicted)
Experimental validation is essential. However, the expected spectroscopic signatures for N-(2-
hydroxy-4-methylphenyl)formamide can be predicted to aid in its characterization.
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¹H NMR: The spectrum should feature distinct signals corresponding to the aromatic protons

(typically 3H, appearing as doublets and singlets in the 6.5-8.0 ppm range), a singlet for the

methyl group protons (~2.3 ppm), broad singlets for the amide (N-H) and hydroxyl (O-H)

protons (which may exchange with D₂O), and a singlet for the formyl proton (CHO) at a

downfield shift (~8.2-8.5 ppm).

¹³C NMR: The spectrum is expected to show 8 distinct carbon signals: 6 for the aromatic

ring, one for the methyl carbon, and one for the formyl carbonyl carbon (~160-165 ppm).

IR Spectroscopy: Key absorption bands should be visible for the O-H stretch (broad, ~3300-

3400 cm⁻¹), the N-H stretch (~3200-3300 cm⁻¹), the C=O (amide I) stretch (strong, ~1650-

1680 cm⁻¹), and C-H stretches in the aromatic and aliphatic regions.

Mass Spectrometry: The molecular ion peak (M⁺) in the mass spectrum should correspond

to the molecular weight of the compound (m/z = 151.16).

Applications in Drug Development: A Gateway to
Benzoxazoles
The primary utility of N-(2-hydroxy-4-methylphenyl)formamide in a research and

development context is its role as a direct precursor to 5-methylbenzoxazole.

Mechanism: Acid-Catalyzed Cyclodehydration
Upon treatment with an acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or via a Vilsmeier-

Haack type reagent), N-(2-hydroxy-4-methylphenyl)formamide undergoes an intramolecular

cyclodehydration reaction. The ortho-positioned hydroxyl group acts as a nucleophile, attacking

the activated formyl carbon, leading to the formation of the five-membered oxazole ring and the

elimination of a water molecule. This transformation provides a straightforward entry into a

class of heterocyclic compounds with a rich history of biological activity, including anti-

inflammatory, neuroprotective, and bronchodilatory effects.[1]
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N-(2-hydroxy-4-methylphenyl)formamide 5-Methylbenzoxazole

[Structure of Formamide] [Structure of Benzoxazole]

  Acid Catalyst (H⁺)
- H₂O

(Cyclodehydration)  

Click to download full resolution via product page

Caption: Pathway from the formamide precursor to the benzoxazole core.

Safety and Handling
While a specific Safety Data Sheet (SDS) for N-(2-hydroxy-4-methylphenyl)formamide is not

available, prudent laboratory practices demand that it be handled with care, assuming hazards

associated with its functional groups and related compounds.

General Hazards: Formamides as a class can be skin and eye irritants, and some may have

reproductive toxicity.[3] Aromatic amines and phenols should also be handled with caution.

Personal Protective Equipment (PPE): Wear appropriate protective equipment, including

chemical safety goggles, nitrile gloves, and a lab coat.[4][5]

Handling: All manipulations should be performed in a well-ventilated chemical fume hood to

avoid inhalation of dust or vapors.[5] Avoid contact with skin and eyes.[4]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

Ingestion: Rinse mouth with water and seek medical attention.[5]
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N-(2-hydroxy-4-methylphenyl)formamide is a strategically important synthetic intermediate

whose value lies in its efficient conversion to the 5-methylbenzoxazole scaffold. This guide

provides the essential chemical data, a robust and reproducible synthetic protocol, and the

necessary context for its application in medicinal chemistry and drug discovery. By detailing the

causality behind the experimental design and providing clear, actionable steps, this document

empowers researchers to confidently synthesize and utilize this versatile chemical building

block for the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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